2-Ethynylpiperidine hydrochloride
Overview
Description
2-Ethynylpiperidine hydrochloride is a chemical compound with the linear formula C7H12ClN . It has a molecular weight of 145.63 . It is a white to yellow solid and is used in scientific research.
Molecular Structure Analysis
The molecular formula of 2-Ethynylpiperidine hydrochloride is C7H12ClN . The InChI code is 1S/C7H11N.ClH/c1-2-7-5-3-4-6-8-7;/h1,7-8H,3-6H2;1H and the InChI key is FDCAQXBRAYRERS-UHFFFAOYSA-N . The canonical SMILES is C#CC1CCCCN1 .
Physical And Chemical Properties Analysis
2-Ethynylpiperidine hydrochloride is a white to yellow solid . It has a molecular weight of 145.63 . The storage temperature is 2-8°C .
Scientific Research Applications
Soil Nitrification Inhibition
- Study: McCarty and Bremner (1990) explored 2-ethynylpyridine as a soil nitrification inhibitor. They found it to be a potent inhibitor of nitrification in soil, comparing favorably with other compounds like nitrapyrin and etridiazole. Its effectiveness as a soil nitrification inhibitor was influenced by soil type and temperature (McCarty & Bremner, 1990).
Geroprotection and Aging
- Study: Emanuel and Obukhova (1978) discussed the use of a similar compound, 2-ethyl-6-methyl-3-hydroxypyridine hydrochloride, as a geroprotector. It was shown to increase the lifespan of certain mouse strains by prolonging the 'latent' survival time or reducing mortality rates (Emanuel & Obukhova, 1978).
Cell Cycle Profiling
- Study: Ligasová et al. (2017) utilized 5-bromo-2′-deoxyuridine, a low concentration of hydrochloric acid, and exonuclease III for cell cycle profiling. This method is optimised for the detection of replicational activity in cells, demonstrating minimal impact on cellular structures (Ligasová et al., 2017).
Pharmaceutical and Therapeutic Properties
- Study: Yu et al. (2009) synthesized novel alkoxy- and phenoxyalkyl ethers of secondary and tertiary ethynylpiperidin-4-ols. These compounds showed analgesic, anti-bacterial, anti-spasmotic, and anti-allergic properties, along with low toxicity (Yu et al., 2009).
Synthetic Antioxidant
- Study: Yao Xing-sheng (2007) reported on the synthesis of 2-ethyl-6-methyl-3-hydroxypyridine hydrochloride as a new synthetic antioxidant. This study improved the preparation process, leading to higher yields (Yao Xing-sheng, 2007).
Safety and Hazards
properties
IUPAC Name |
2-ethynylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N.ClH/c1-2-7-5-3-4-6-8-7;/h1,7-8H,3-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDCAQXBRAYRERS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1CCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethynylpiperidine hydrochloride | |
CAS RN |
1380680-53-4 |
Source
|
| Record name | 2-ethynylpiperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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